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Compound of Interest

Compound Name: WRW4

Cat. No.: B10787833

Application Notes and Protocols for WRW4
Peptide

For Researchers, Scientists, and Drug Development Professionals

Introduction

WRW4 is a synthetic hexapeptide with the sequence Trp-Arg-Trp-Trp-Trp-Trp-NH2
(WRWWWW-NH2). It functions as a selective antagonist for the formyl peptide receptor 2
(FPR2), also known as formyl peptide receptor-like 1 (FPRL1)[1][2][3][4][5]. By blocking the
binding of agonists to FPR2, WRW4 inhibits downstream signaling pathways, making it a
valuable tool for studying inflammatory processes and a potential therapeutic agent[1][3][4][5].
Proper handling, dissolution, and storage of the WRW4 peptide are critical to ensure its stability
and activity in experimental settings.

Physicochemical Properties and Storage
Recommendations

A summary of the key quantitative data for the WRW4 peptide is provided in the table below for
easy reference.
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Property Value Source(s)
H-Trp-Arg-Trp-Trp-Trp-Trp-

Sequence PrATg- TR PR [4][6]
NH2

Molecular Formula C61H65N1506 [41[6]

Molecular Weight ~1104.28 g/mol [4161[7]
295% (typically verified b

Purity (typically Y [4][6]
HPLC)

Appearance Lyophilized white powder [71[8]

N Soluble to 1 mg/mL in sterile
Solubility [710°]

water

. -20°C or -80°C, desiccated,
Storage (Lyophilized) ] [8][10][11]
away from light

Storage (In Solution) Aliquots at -20°C or -80°C [8lI9][12][11]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized WRW4 Peptide

This protocol outlines the steps for dissolving the lyophilized WRW4 peptide to prepare a stock
solution.

Materials:

Lyophilized WRW4 peptide

Sterile, nuclease-free water

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer
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Microcentrifuge

Procedure:

Equilibrate the Peptide: Before opening, allow the vial of lyophilized WRW4 peptide to
equilibrate to room temperature for at least 20-30 minutes.[8][10] This crucial step prevents
condensation of atmospheric moisture, which can compromise the stability of the peptide.
[10]

Centrifuge the Vial: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to
ensure all the lyophilized powder is at the bottom of the vial.

Solvent Addition: Carefully add the required volume of sterile water to the vial to achieve the
desired stock concentration (e.g., for a 1 mg/mL stock solution, add 1 mL of water to 1 mg of
peptide).

Dissolution: Gently vortex the vial to dissolve the peptide. If complete dissolution is not
immediate, sonication in a water bath for a few minutes can be beneficial.[13]

Verification: Visually inspect the solution to ensure it is clear and free of particulates.

Protocol 2: Storage and Handling of WRW4 Peptide
Solutions

Proper storage is essential to maintain the integrity of the reconstituted WRW4 peptide.

Procedure:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile, low-
protein-binding polypropylene tubes.[8][12][11]

Short-term Storage: For use within a few days, aliquots can be stored at 4°C.

Long-term Storage: For long-term storage, aliquots should be stored at -20°C or preferably
-80°C.[8][10][12] When stored at -20°C, the solution should be used within one month, while
storage at -80°C can extend its viability for up to six months.[9]
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e Thawing: When ready to use, thaw the required number of aliquots on ice. Avoid repeated

freeze-thaw cycles.

Visualizing the Workflow

The following diagram illustrates the recommended workflow for dissolving and storing the
WRW4 peptide.
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Caption: Workflow for WRW4 peptide dissolution and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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